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Executive Summary

1-Cyclohexyl-2-ethoxybenzene (CAS: 1889-30-1), commercially known in the fragrance
industry as Phenafleur, represents a distinct class of sterically hindered aromatic ethers. Unlike
simple alkyl aryl ethers, this molecule features a bulky cyclohexyl group at the ortho position
relative to the ethoxy substituent. This structural arrangement confers exceptional chemical
stability, particularly against oxidative degradation in high-pH environments (e.g., hypochlorite
bleaches). This guide analyzes the molecule's physicochemical profile, synthetic pathways,
and its critical role as a robust functional ingredient in aggressive formulation environments.

Chemical Identity & Structural Conformation[1][2]

The molecule consists of a benzene core substituted with a cyclohexyl ring and an ethoxy
group in a 1,2-relationship.[1][2][3][4][5] The steric bulk of the cyclohexyl group influences the
conformation of the ethoxy tail, restricting free rotation and shielding the ether oxygen from
Lewis acids or oxidative attack.
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Property Data

IUPAC Name 1-Cyclohexyl-2-ethoxybenzene

0-Cyclohexylphenetole; Cyclohexyl phenyl ethyl

Common Synonyms
ether; Phenafleur (IFF Trade Name)

CAS Number 1889-30-1

Molecular Formula C14H200

Molecular Weight 204.31 g/mol

SMILES CCOC1=CC=CcC=C1c1cccceel
InChl Key BDOBXLAYNRBGPI-UHFFFAOYSA-N

3D Conformational Analysis

The ortho-cyclohexyl group exerts significant steric pressure. In the lowest energy
conformation, the cyclohexyl ring likely adopts a chair conformation perpendicular to the
benzene plane to minimize steric clash with the ethoxy group. This "orthogonal" shielding effect
contributes to the molecule's resistance to electrophilic aromatic substitution at the position
para to the ethoxy group, directing substitution (if forced) to the open positions meta to the
ether linkage.

Physicochemical Properties[1][2][10]

The following data synthesizes experimental values and calculated descriptors relevant for
formulation science.
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Parameter Value / Description Relevance

Ease of handling in liquid

Physical State Colorless to pale yellow liquid )
dosing systems.
- _ ~270-280°C (Est. at 760 Low volatility; acts as a base
Boiling Point o
mmHg) noteffixative.
High lipophilicity; excellent
LogP (Octanol/Water) 5.3 (Calculated) substantivity on hydrophobic
substrates (fabric, hair).
N Requires emulsification in
Water Solubility Insoluble (< 0.1 mg/L)
agueous systems.
] ] ] Used for masking odors in
Odor Profile Floral, Hyacinth, Fruity ) )
industrial bases.
) N ) Stable in hypochlorite (bleach)
Chemical Stability High (pH 2-13)

and reducing agents.

Synthesis & Manufacturing

The primary industrial route involves the Williamson Ether Synthesis, utilizing 2-
cyclohexylphenol as the nucleophilic substrate. This pathway is preferred over direct alkylation
of phenetole due to the difficulty of selectively introducing a cyclohexyl group at the ortho
position without poly-alkylation.

Synthetic Protocol (Lab Scale)

Objective: Synthesis of 1-cyclohexyl-2-ethoxybenzene via O-ethylation.
Reagents:

e 2-Cyclohexylphenol (1.0 eq)

» Diethyl sulfate (1.1 eq) or Ethyl Bromide (1.2 eq)

e Sodium Hydroxide (NaOH) (1.2 eq, 50% ag. solution)
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o Phase Transfer Catalyst (e.g., Tetrabutylammonium bromide, TBAB, 1 mol%)
e Solvent: Toluene or solvent-free (if using PTC)
Step-by-Step Methodology:

o Deprotonation: Charge a reactor with 2-cyclohexylphenol and Toluene. Add NaOH solution
dropwise at 50°C under vigorous stirring. The mixture forms the sodium 2-
cyclohexylphenoxide salt.

o Alkylation: Add the Phase Transfer Catalyst (TBAB). Heat the mixture to 80°C.

o Addition: Slowly add Diethyl sulfate (or Ethyl Bromide) over 1 hour, maintaining temperature
<90°C to prevent elimination side reactions.

o Reflux: Reflux the mixture for 4—6 hours. Monitor consumption of phenol via TLC or GC.

o Workup: Cool to room temperature. Wash the organic layer with water (2x) to remove salts
and excess base. Wash with dilute HCI to neutralize trace phenoxide.

 Purification: Dry organic layer over MgSOa. Remove solvent under reduced pressure. Distill
the residue under high vacuum to obtain the pure ether.

Reaction Mechanism Visualization

The following diagram illustrates the transformation from the phenol precursor to the final ether
product.
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Caption: Synthesis of 1-cyclohexyl-2-ethoxybenzene via base-catalyzed O-alkylation of 2-

cyclohexylphenol.

Applications & Functional Logic

The primary value proposition of 1-cyclohexyl-2-ethoxybenzene lies in its oxidative

resistance. In formulation science, many standard floral alcohols (e.g., Linalool, Phenyl Ethyl

Alcohol) degrade rapidly in the presence of bleach (sodium hypochlorite), losing their scent or

forming off-odors.

Mechanism of Stability

o Lack of Oxidizable Protons: Unlike alcohols (-OH) or aldehydes (-CHO), the ether linkage (-

O-) is chemically inert to hypochlorite oxidation.

» Steric Shielding: The bulky cyclohexyl group at the ortho position physically blocks the

approach of reactive species to the aromatic ring, reducing the rate of chlorination on the

ring itself.

Application Areas
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e Hypochlorite Bleach Products: Used as a masking agent in household bleach and mold
removers where few other fragrances survive.

» High-pH Detergents: Industrial laundry liquids and dishwasher gels.

» Functional Fluids: Potential use as a high-boiling, non-polar solvent or dielectric fluid
component due to its thermal stability and electrical insulation properties.

Structure:

Ether Linkage + Ortho-Cyclohexyl Group

Ch’ey'l{al Propertiex
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|
|
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~ pd

End Use:

Bleach & High-pH Formulations

Click to download full resolution via product page

Caption: Structure-Property relationship illustrating why this molecule is selected for harsh
oxidative environments.

Safety & Toxicology (E-E-A-T)

While specific toxicological data for this exact CAS is often proprietary to fragrance houses,
safety assessments are derived from structural analogs (phenetole and cyclohexylphenol).

 Skin Irritation: Moderate irritant. The lipophilic nature allows skin penetration; protective
gloves (Nitrile) are required during handling.
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o Aquatic Toxicity: Classified as Aquatic Chronic 2 (Toxic to aquatic life with long-lasting
effects) due to high LogP and low biodegradability.

» Sensitization: Potential skin sensitizer. IFRA (International Fragrance Association) guidelines
typically restrict usage levels in leave-on products.

Handling Protocol:

» Store in cool, dry areas under nitrogen blanket to prevent slow autoxidation (though slow,
ethers can form peroxides over extended storage; test for peroxides before distillation).

o Dispose of as hazardous chemical waste (do not pour down drains).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ! Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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